Acetobromo-alpha-D-glucuronic acid methyl ester
Acetobromo-alpha-D-glucuronic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
21085-72-3
VCID:
VC21211891
InChI:
InChI=1S/C13H17BrO9/c1-5(15)20-8-9(21-6(2)16)11(13(18)19-4)23-12(14)10(8)22-7(3)17/h8-12H,1-4H3/t8-,9+,10+,11-,12-/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)Br)C(=O)OC)OC(=O)C
Molecular Formula:
C13H17BrO9
Molecular Weight:
397.17 g/mol
Acetobromo-alpha-D-glucuronic acid methyl ester
CAS No.: 21085-72-3
Cat. No.: VC21211891
Molecular Formula: C13H17BrO9
Molecular Weight: 397.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 21085-72-3 |
|---|---|
| Molecular Formula | C13H17BrO9 |
| Molecular Weight | 397.17 g/mol |
| IUPAC Name | methyl (2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-bromooxane-2-carboxylate |
| Standard InChI | InChI=1S/C13H17BrO9/c1-5(15)20-8-9(21-6(2)16)11(13(18)19-4)23-12(14)10(8)22-7(3)17/h8-12H,1-4H3/t8-,9+,10+,11-,12-/m0/s1 |
| Standard InChI Key | GWTNLHGTLIBHHZ-SVNGYHJRSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@H]([C@H](O[C@@H]([C@@H]1OC(=O)C)Br)C(=O)OC)OC(=O)C |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)Br)C(=O)OC)OC(=O)C |
| Canonical SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)Br)C(=O)OC)OC(=O)C |
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